Cas no 305-84-0 (beta-Alanyl-L-Histidine)
Beta-Alanyl-L-Histidine is a dipeptide molecule composed of beta-alanine and L-histidine moieties. This compound has been identified as a key ingredient in various pharmaceutical and nutritional applications, exhibiting notable advantages such as enhanced bioavailability, improved absorption rates, and potential anti-inflammatory properties, warranting further research into its therapeutic efficacy.
beta-Alanyl-L-Histidine structure
Product Name:beta-Alanyl-L-Histidine
CAS No:305-84-0
MF:C9H14N4O3
MW:226.232461452484
MDL:MFCD00005207
CID:36776
PubChem ID:439224
Update Time:2025-09-01
beta-Alanyl-L-Histidine Chemical and Physical Properties
Names and Identifiers
-
- L-Carnosine
- Carnosine
- N-beta-Alanyl-L-histidine
- beta-Alanyl-L-histidine
- B-ALANYL-L-HISTIDINE
- CARNOSINE, L-(P)
- CARNOSINE, L-(RG)
- H-β-L-Ala-His-OH
- Carnosin
- ignotine
- Karnozin
- karnozzn
- L-IGNOTINE
- n-2-m
- β-Alanyl-L-histidine
- Dipeptide-4, Quintescine IS
- beta-Alanyl-L-Histidine
-
- MDL： MFCD00005207
- Inchi： 1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16)/t7-/m0/s1
- InChI Key： CQOVPNPJLQNMDC-ZETCQYMHSA-N
- SMILES： O=C(CC[NH3+])N[C@H](C(=O)[O-])CC1=CN=CN1
Computed Properties
- Exact Mass: 226.10700
- Monoisotopic Mass: 226.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121A^2
- XLogP3: -3.3
Experimental Properties
- Color/Form: Powder
- Density: 1.2673 (rough estimate)
- Melting Point: 253 °C (dec.) (lit.)
- Boiling Point: 656.2℃ at 760 mmHg
- Flash Point: 350.7 oC
- Refractive Index: 21 ° (C=2, H2O)
- Water Partition Coefficient: almost transparency
- Stability/Shelf Life: Stable, but may be heat sensitive - store cold. Incompatible with strong oxidizing agents.
- PSA: 121.10000
- LogP: -0.03840
- Sensitiveness: Easily absorb moisture
- Solubility: Not available
- Merck: 1850
- pka: 2.62(at 25℃)
- Specific Rotation: 20.9 º (c=1.5, H2O)
beta-Alanyl-L-Histidine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：3-10
- RTECS：MS3080000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
- Risk Phrases：R20/21/22
- Safety Term：S24/25
beta-Alanyl-L-Histidine Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
beta-Alanyl-L-Histidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0222-5G |
β-Alanyl-L-histidine |
305-84-0 | >98.0%(T)(HPLC) | 5g |
¥435.00 | 2024-04-16 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | V900370-25G |
beta-Alanyl-L-Histidine |
305-84-0 | 98% | 25g |
¥475.11 | 2023-09-06 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C9625-10MG |
beta-Alanyl-L-Histidine |
305-84-0 | 10mg |
¥353.16 | 2024-12-24 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C9625-5G |
beta-Alanyl-L-Histidine |
305-84-0 | 5g |
¥1558.19 | 2024-12-24 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C9625-25G |
beta-Alanyl-L-Histidine |
305-84-0 | 25g |
¥4781.28 | 2024-12-24 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C9625-100G |
beta-Alanyl-L-Histidine |
305-84-0 | 100g |
¥17987.93 | 2024-12-24 | ||
| S e l l e c k ZHONG GUO | S5226-25mg |
L-carnosine |
305-84-0 | 99.95% | 25mg |
¥794.58 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JC9625-1g |
beta-Alanyl-L-Histidine |
305-84-0 | ≥99% | 1g |
￥125元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JC9625-25g |
beta-Alanyl-L-Histidine |
305-84-0 | ≥99% | 25g |
￥1550元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JC9625-5g |
beta-Alanyl-L-Histidine |
305-84-0 | ≥99% | 5g |
￥425元 | 2023-09-15 |
beta-Alanyl-L-Histidine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:305-84-0)L-Carnosine
Order Number:sfd1450
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:305-84-0)L-Carnosine
Order Number:LE486;LE18853;LE25874155
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Joy Biotech Ltd
Gold Member
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(CAS:305-84-0)L-Carnosine
Order Number:JY007
Stock Status:in Stock
Quantity:100g;1kg;10kg;25kg
Purity:98%
Pricing Information Last Updated:Friday, 30 May 2025 09:05
Price ($):discuss personally
Email:miley@joybiotech.com
Amadis Chemical Company Limited
Gold Member
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(CAS:305-84-0)beta-Alanyl-L-Histidine
Order Number:A820446
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):355.0/190.0
Email:sales@amadischem.com
Go Top Peptide Biotech
Gold Member
Audited Supplier
(CAS:305-84-0)L-Carnosine
Order Number:GT-A89
Stock Status:in Stock
Quantity:mg,g,kg
Purity:99%
Pricing Information Last Updated:Monday, 12 January 2026 15:46
Price ($):65
Email:sales1@gotopbio.com
beta-Alanyl-L-Histidine Related Literature
-
J. Borawska,M. Darewicz,G. E. Vegarud,A. Iwaniak,P. Minkiewicz Food Funct. 2015 6 210
-
Pierre Stiernet,Benoit Couturaud,Virginie Bertrand,Gauthier Eppe,Julien De Winter,Antoine Debuigne Polym. Chem. 2021 12 2141
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3. Poly(ε-caprolactone) with pendant natural peptides: an old polymeric biomaterial with new propertiesYuanyuan Ju,Mingming Zhang,Hanying Zhao Polym. Chem. 2017 8 5415
-
Zhao Dai,Xin-Yi Lu,Wen-Li Zhu,Xiao-Qi Liu,Ben-Yue Li,Lei Song,Hao-Fei Liu,Wei-Wu Cai,Ya-Xiang Deng,Ting-Ting Xu,Qi Wang,Shi-Jie Zhang Food Funct. 2020 11 2489
-
Amrita Pal,Joykrishna Dey Soft Matter 2011 7 10369
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- 2497-02-1(N-Acetyl-L-histidine)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:305-84-0)L-Carnosine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:305-84-0)L-Carnosine
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry